Cas no 103273-09-2 (5-(4-Amino-phenyl)-5-methyl-imidazolidine-2,4-dione)

• Product Name: 5-(4-Amino-phenyl)-5-methyl-imidazolidine-2,4-dione
• CAS No: 103273-09-2
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 3111523
• PubChem ID: 315355
• Update Time: 2025-05-24

5-(4-Amino-phenyl)-5-methyl-imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(4-Amino-phenyl)-5-methyl-imidazolidine-2,4-dione
• G24456
• 5-(4-aminophenyl)-5-methylimidazolidine-2,4-dione
• EN300-36316
• DEA27309
• DB-139047
• NSC240485
• AKOS009157725
• SCHEMBL17054772
• 833-671-0
• 103273-09-2
• NSC-240485
• Z362834274
• CS-0247293

• Inchi： 1S/C10H11N3O2/c1-10(8(14)12-9(15)13-10)6-2-4-7(11)5-3-6/h2-5H,11H2,1H3,(H2,12,13,14,15)
• InChI Key： YQHYBOZXXRPFTM-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C2C=CC(=CC=2)N)NC(N1)=O

Computed Properties

• Exact Mass: 205.085127g/mol
• Monoisotopic Mass: 205.085127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 205.21g/mol
• XLogP3: 0.3
• Topological Polar Surface Area: 84.2Ų

Additional information on 5-(4-Amino-phenyl)-5-methyl-imidazolidine-2,4-dione

Introduction to 5-(4-Amino-phenyl)-5-methyl-imidazolidine-2,4-dione (CAS No. 103273-09-2)

5-(4-Amino-phenyl)-5-methyl-imidazolidine-2,4-dione is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework and versatile reactivity. This heterocyclic compound belongs to the imidazolidine class, which has garnered considerable attention due to its potential applications in drug development and material science. The molecular structure of 5-(4-Amino-phenyl)-5-methyl-imidazolidine-2,4-dione incorporates both aromatic and aliphatic moieties, making it a promising candidate for further exploration in synthetic chemistry and medicinal applications.

The compound is identified by the CAS number 103273-09-2, which serves as a unique identifier in scientific literature and databases. This numbering system ensures precision and consistency in referencing the chemical substance across various research platforms. The presence of both an amino group and a methyl substituent in the benzene ring enhances the compound's reactivity, allowing for diverse functionalization strategies. Such features make it an attractive building block for the synthesis of more complex molecules.

Recent advancements in pharmaceutical research have highlighted the importance of imidazolidine derivatives in the development of novel therapeutic agents. The structural motif of 5-(4-Amino-phenyl)-5-methyl-imidazolidine-2,4-dione has been explored for its potential role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. Studies have demonstrated that modifications to the aromatic ring and the imidazolidine core can significantly alter the pharmacological properties of the compound.

In particular, the 4-amino group on the benzene ring plays a crucial role in determining the compound's interactions with biological targets. This amino functionality can participate in hydrogen bonding or form salt bridges with protein receptors, influencing drug efficacy and selectivity. Additionally, the methyl group at the 5-position of the imidazolidine ring contributes to steric hindrance, which can be exploited to optimize binding affinity and metabolic stability.

Current research endeavors are focused on leveraging computational chemistry and high-throughput screening techniques to identify optimal derivatives of 5-(4-Amino-phenyl)-5-methyl-imidazolidine-2,4-dione. These approaches enable rapid evaluation of structural variations and their impact on biological activity. For instance, virtual screening has been employed to predict binding affinities to enzymes such as kinases and phosphodiesterases, which are key targets in oncology and cardiovascular therapies.

The synthesis of 5-(4-Amino-phenyl)-5-methyl-imidazolidine-2,4-dione involves multi-step organic transformations that highlight its synthetic versatility. Key steps include condensation reactions between appropriately substituted precursors followed by cyclization to form the imidazolidine core. The introduction of the amino group at the para position on the benzene ring typically requires selective amination techniques, ensuring regioselectivity is maintained throughout the synthetic pathway.

One notable application of this compound is in the development of inhibitors for enzymes involved in metabolic disorders. The unique scaffold allows for fine-tuning of electronic properties through substituent effects, enabling targeted inhibition of pathways such as glycolysis or lipogenesis. Preliminary studies have shown promising results when testing analogs of 5-(4-Amino-phenyl)-5-methyl-imidazolidine-2,4-dione against disease models.

The role of imidazolidine derivatives extends beyond pharmaceuticals into materials science, where their ability to form coordination complexes with metal ions makes them useful in catalysis and polymer chemistry. The nitrogen-rich structure provides multiple coordination sites, facilitating interactions with transition metals that can enhance catalytic activity or improve material properties.

As computational methods continue to evolve, so does our understanding of how structural modifications influence biological activity. Advanced molecular modeling techniques allow researchers to predict not only binding affinities but alsoADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties with greater accuracy. This predictive power is invaluable for optimizing lead compounds derived from 5-(4-Amino-phenyl)-5-methyl-imidazolidine-2,4-dione, reducing time-to-market for new therapeutics.

In conclusion,5-(4-Amino-phenyl)-5-methyl-imidazolidine-2,4-dione represents a fascinating chemical entity with broad applicability across multiple domains of science and industry. Its unique structural features offer opportunities for innovation in drug discovery while also serving as a platform for advanced material design. Continued exploration into its derivatives promises to yield novel compounds with enhanced therapeutic potential.